Cas no 300556-71-2 (2-methoxyethyl 5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: 2-methoxyethyl 5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 300556-71-2
• MF: C₁₆H₁₈O₇
• MW: 322.309925556183
• CID: 6536895
• Update Time: 2025-07-25

2-methoxyethyl 5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl 5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate
• 2-methoxyethyl 5-(2-methoxy-2-oxoethoxy)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-(2-methoxy-2-oxoethoxy)-2-methyl-, 2-methoxyethyl ester

• Inchi： 1S/C16H18O7/c1-10-15(16(18)21-7-6-19-2)12-8-11(4-5-13(12)23-10)22-9-14(17)20-3/h4-5,8H,6-7,9H2,1-3H3
• InChI Key： SYKVXLJVXXJYAM-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC(OC)=O)C=C2C(C(OCCOC)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-methoxyethyl 5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate

Professional Introduction to 2-methoxyethyl 5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 300556-71-2)

The compound 2-methoxyethyl 5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate, identified by the CAS number 300556-71-2, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical and biochemical research. This compound belongs to the benzofuran class, a scaffold widely recognized for its structural versatility and biological activity. The presence of multiple functional groups, including methoxy, ethoxy, and carboxylate moieties, endows it with unique chemical properties that make it a valuable candidate for further investigation.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Benzofuran derivatives, in particular, have been extensively studied due to their ability to modulate various biological pathways. The specific arrangement of substituents in 2-methoxyethyl 5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate suggests potential interactions with biological targets, making it a promising candidate for further exploration.

In the context of modern pharmaceutical research, the synthesis and characterization of such complex molecules are critical steps toward understanding their pharmacological effects. The methoxy and ethoxy groups in this compound can influence its solubility, metabolic stability, and binding affinity to biological receptors. Additionally, the carboxylate functionality may contribute to its ability to engage in hydrogen bonding interactions, which are often crucial for drug-receptor binding.

Recent studies have demonstrated that benzofuran derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The structural features of 2-methoxyethyl 5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate align well with these findings, suggesting that it may possess similar or even enhanced biological effects. Further research is warranted to elucidate its mechanisms of action and potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, can be employed to achieve high yields and purity. The use of these techniques not only ensures the structural integrity of the compound but also enhances its suitability for downstream applications.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the interactions between 2-methoxyethyl 5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate and potential biological targets. These studies can help predict binding affinities, identify key interaction sites, and optimize lead structures for improved pharmacological activity. Integrating experimental data with computational predictions is essential for accelerating the drug discovery process.

The pharmaceutical industry continues to invest heavily in developing innovative therapies based on natural product-inspired scaffolds. Benzofuran derivatives derived from plant or microbial sources have been particularly fruitful in this regard. The structural complexity of compounds like 2-methoxyethyl 5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate mirrors many bioactive natural products, suggesting that it may serve as a precursor for novel drug candidates.

In conclusion, 2-methoxyethyl 5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 300556-71-2) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and alignment with current trends in drug discovery make it a compelling subject for further investigation. As synthetic chemistry and computational biology continue to advance, compounds like this are poised to play a crucial role in the development of next-generation therapeutic agents.